Cas no 20317-40-2 (Methyl isoquinoline-4-carboxylate)

• Product Name: Methyl isoquinoline-4-carboxylate
• CAS No: 20317-40-2
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD11111833
• CID: 239198
• PubChem ID: 11830161
• Update Time: 2025-11-02

Methyl isoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl isoquinoline-4-carboxylate
• 4-Isoquinolinecarboxylic acid methyl ester
• Methyl 4-isoquinolinecarboxylate
• 4-methoxycarbonylisoquinoline
• Isochinolin-4-carbonsaeure-methylester
• isoquinoline-4-carboxylic acid methyl ester
• methyl isoquinolin-4-carboxylate
• Z1198315133
• Methylisoquinoline-4-carboxylate
• AKOS006308739
• EN300-79969
• SY110892
• FT-0743419
• SCHEMBL2201324
• DTXSID70474052
• J-522364
• 20317-40-2
• 4-Isoquinolinecarboxylic acid, methyl ester
• 4-Isoquinolinecarboxylicacid, methyl ester
• FS-3446
• MFCD11111833
• GOMAQBGRXCIEBF-UHFFFAOYSA-N
• CS-W022889
• 4-Isoquinolinecarboxylicacid,methyl ester
• A4422

• MDL： MFCD11111833
• Inchi： 1S/C11H9NO2/c1-14-11(13)10-7-12-6-8-4-2-3-5-9(8)10/h2-7H,1H3
• InChI Key： GOMAQBGRXCIEBF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.210±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82 ºC
• Boiling Point: 315.263°C at 760 mmHg
• Flash Point: 144.466°C
• Refractive Index: 1.615
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 39.19000
• LogP: 2.02140
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl isoquinoline-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Methyl isoquinoline-4-carboxylate

Exploring the Versatile Applications and Properties of Methyl isoquinoline-4-carboxylate (CAS No. 20317-40-2)

Methyl isoquinoline-4-carboxylate (CAS No. 20317-40-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This isoquinoline derivative is known for its unique structural properties, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and compatibility with various chemical processes.

The chemical structure of Methyl isoquinoline-4-carboxylate features a carboxylate ester group attached to the isoquinoline ring, which enhances its solubility and reactivity in organic solvents. This characteristic is particularly beneficial for applications in drug discovery, where solubility and bioavailability are critical factors. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are pivotal in developing new therapeutic agents.

One of the most exciting applications of Methyl isoquinoline-4-carboxylate is in the development of anticancer agents. The isoquinoline scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to compounds with potent antitumor activity. Researchers are investigating its potential as a building block for kinase inhibitors, which are a hot topic in oncology research due to their ability to target specific cancer pathways.

In addition to pharmaceuticals, Methyl isoquinoline-4-carboxylate is also used in the agrochemical industry. Its derivatives have shown promise as pesticide intermediates, offering a sustainable alternative to traditional pest control methods. With the growing demand for eco-friendly agrochemicals, this compound is gaining traction as a key component in next-generation crop protection solutions.

The synthesis of Methyl isoquinoline-4-carboxylate typically involves the esterification of isoquinoline-4-carboxylic acid, a process that has been optimized for high yield and purity. Advances in catalytic methods have further improved the efficiency of its production, making it more accessible for industrial applications. This has led to a surge in its availability, with suppliers offering it in various grades to meet the needs of different sectors.

From a market perspective, the demand for Methyl isoquinoline-4-carboxylate is expected to grow steadily, driven by its expanding applications in drug development and agrochemical innovation. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to the needs of research institutions and manufacturing units. Its compatibility with green chemistry principles also aligns with the global shift toward sustainable industrial practices.

For researchers looking to explore the potential of Methyl isoquinoline-4-carboxylate, it is essential to source high-quality material from reputable suppliers. The compound's purity and stability are critical for achieving consistent results in experimental settings. Additionally, staying updated with the latest synthetic methodologies and application studies can provide valuable insights into its full range of utilities.

In conclusion, Methyl isoquinoline-4-carboxylate (CAS No. 20317-40-2) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its relevance in cutting-edge research, make it a subject of ongoing interest. Whether in pharmaceutical synthesis, agrochemical development, or material science, this compound continues to demonstrate its versatility and value, paving the way for future innovations.